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Compound of Interest

Compound Name: 1-Dodecene

Cat. No.: B104418

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with 1-Dodecene. Adherence to these procedures is

vital for ensuring personal safety and proper chemical management.

Understanding the Hazards

1-Dodecene is a combustible liquid that poses several health risks. The primary hazards
include:

Aspiration Hazard: May be fatal if swallowed and enters the airways.[1][2][3]
Skin and Eye Irritation: Can cause mild to serious irritation upon contact.[2][4]

Inhalation: High concentrations of vapors may have a narcotic effect, and inhalation may
irritate and damage the lungs.[1]

Flammability: As a combustible liquid, it can be ignited by heat, sparks, or flames.[1][4][5]

Physical and Chemical Properties

A summary of key quantitative data for 1-Dodecene is provided below.
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Property

Value

Physical State

Liquid[4]

Appearance Clear, colorless liquid[1][5]
Odor Mild, pleasant[1][5]
Boiling Point 213°C[1][2]

Melting Point -70°C[1][2]

Flash Point 76°C (closed cup)[1][2][6]

Auto-ignition Temperature

255°C[6]

Density

0.76 g/cm?3 at 20°C[6]

Vapor Pressure

0.2 mm Hg at 20°C[2]

Solubility in Water

Insoluble[1][3][5][7]

Operational Plan: Handling and Personal Protective

Equipment (PPE)

A systematic approach to handling 1-Dodecene is critical. This involves establishing proper

engineering controls, wearing the correct PPE, and following safe work practices.

Engineering Controls

e Ventilation: Always handle 1-Dodecene in a well-ventilated area to prevent the accumulation

of vapors.[1][2][4] Use a chemical fume hood where possible.

o Closed Systems: For operations at elevated temperatures (above 77°C), a closed system

with ventilation is recommended.[1][2]

o Safety Stations: Ensure that emergency eye wash fountains and safety showers are

immediately accessible in the work area.[4]

Required Personal Protective Equipment (PPE)
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The following PPE is mandatory when handling 1-Dodecene:

Hand Protection: Wear neoprene or nitrile rubber gloves.[4] Discard and replace gloves if
any signs of degradation or breakthrough occur.[3]

Eye and Face Protection: Use chemical safety goggles.[4] A face shield may be required for
splash-prone operations. Contact lenses should not be worn when handling this chemical.[4]

Skin and Body Protection: Wear a lab coat or suitable protective clothing.[1][2][4] For larger
guantities or increased risk of exposure, flame-resistant clothing and chemical-resistant
footwear are recommended.[3]

Respiratory Protection: If ventilation is insufficient or if mists may be generated, use a
NIOSH-certified respirator with an organic vapor cartridge.[3][4]

Safe Handling and Storage Protocol

Avoid Contact: Prevent all contact with eyes and skin, and avoid breathing vapor or mist.[4]

Ignition Sources: Keep the chemical away from all sources of ignition, including heat, sparks,
and open flames.[3][4][7] "No Smoking" policies must be strictly enforced.[3][4][7]

Grounding: Ground and bond containers and receiving equipment to prevent static
discharge.[4]

Tools: Use only non-sparking tools during handling and cleanup.[1][2][4]

Hygiene: Wash hands thoroughly with soap and water after handling, before breaks, and at
the end of the workday.[4] Contaminated clothing should be removed and washed before
reuse.[4]

Storage: Store containers tightly closed in a cool, dry, and well-ventilated area.[2][4] The
storage area should be locked and away from heat and incompatible materials like strong
oxidizing agents.[1][3][4]

Immediate Safety and Disposal Plan
First Aid Measures
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Immediate action is required in case of exposure.

e Ingestion:Do NOT induce vomiting.[2][3][8][9] Immediately call a poison control center or
physician.[3][4][8][9] If the person is conscious, rinse their mouth with water. Never give
anything by mouth to an unconscious person.[4][9]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present.[4] Seek immediate medical attention.[4]

» Skin Contact: Remove contaminated clothing and wash the affected skin area with plenty of
soap and water.[4] Seek medical attention if irritation develops or persists.[4]

 Inhalation: Move the person to fresh air and keep them at rest in a position comfortable for
breathing.[4] If symptoms persist, seek medical advice.[4]

Spill and Disposal Procedures

e Spill Response:

[e]

Eliminate all ignition sources from the immediate area.[4][5]
o Evacuate non-essential personnel.[4]

o Wearing appropriate PPE, contain the spill using dikes or non-combustible absorbent
materials like sand, earth, or vermiculite.[4][5][7]

o Collect the absorbed material using non-sparking tools and place it into a suitable, labeled
container for disposal.[4][5]

o Prevent the spill from entering sewers or public waterways.[4]
o Waste Disposal:

o Dispose of 1-Dodecene and its containers in accordance with all local, state, and federal
regulations.[4]

o This material may be considered a hazardous waste and should be sent to a licensed
hazardous waste disposal facility.[7]
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o Incineration is a recommended disposal method.[4] Do not dispose of waste into the
sewer system.[4][7]

Workflow Visualization

The following diagram illustrates the standard workflow for safely handling 1-Dodecene, from
preparation through disposal.
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Caption: Workflow for Safe Handling of 1-Dodecene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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